Cas no 1806733-28-7 (4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806733-28-7
• MF: C₇H₃F₃N₂O₅
• MW: 252.104332208633
• CID: 4833039
• Update Time: 2025-06-08

4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H3F3N2O5/c8-7(9,10)17-6-3(2-13)4(14)1-5(11-6)12(15)16/h1-2H,(H,11,14)
• InChI Key： VYQAQCQTGSQJOU-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=O)C(C=C([N+](=O)[O-])N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 1.2
• Topological Polar Surface Area: 101

Additional information on 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806733-28-7)

4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806733-28-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups such as nitro, trifluoromethoxy, and carboxaldehyde, offers a versatile scaffold for synthesizing novel molecules. Its structural complexity and reactivity make it a valuable intermediate in the design of bioactive compounds, particularly in the development of small-molecule inhibitors and fluorescent probes.

In recent years, the demand for heterocyclic compounds like 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has surged due to their applications in drug discovery and catalysis. Researchers are particularly interested in its potential to modulate enzyme activity or serve as a building block for more complex structures. The presence of the trifluoromethoxy group enhances the compound's lipophilicity, which is crucial for improving bioavailability in pharmaceutical formulations. Additionally, the nitro group provides a handle for further chemical modifications, enabling the creation of diverse derivatives.

The synthesis of 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves multi-step reactions, including nitration, oxidation, and functional group interconversion. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given its relevance in medicinal chemistry, this compound is often explored in the context of targeted therapies and precision medicine, aligning with current trends in personalized healthcare.

From an industrial perspective, 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is also investigated for its potential in agrochemical formulations. Its structural features may contribute to the development of pesticides or herbicides with improved efficacy and environmental safety. The compound's ability to interact with biological targets makes it a candidate for green chemistry initiatives, which aim to reduce the ecological footprint of chemical production.

In the realm of material science, this compound's electron-withdrawing groups and aromatic system make it a promising candidate for designing organic semiconductors or photovoltaic materials. Its incorporation into polymers or small-molecule assemblies could enhance charge transport properties, addressing the growing need for sustainable energy solutions. Researchers are also exploring its use in sensors and imaging agents, leveraging its fluorescence potential.

As the scientific community continues to explore the applications of 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, questions frequently arise about its synthetic pathways, stability, and scalability. Addressing these queries is essential for advancing its commercial and academic utility. Furthermore, the compound's role in high-throughput screening and combinatorial chemistry highlights its importance in accelerating drug development pipelines.

In summary, 4-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806733-28-7) represents a multifaceted tool for modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and innovation. By understanding its properties and potential, scientists can unlock new opportunities in molecular design and functional materials, contributing to breakthroughs across multiple disciplines.